3-Iodo-2-methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-Iodo-2-methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine is a heterocyclic compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations in lab experiments. In
Scientific Research Applications
Synthesis of Pyrazolo[1,5-a]pyrimidine Derivatives
Research by Elnagdi et al. (1975) demonstrates the synthesis of pyrazolo[1,5-a]pyrimidine derivatives through reactions involving diamino-phenylazo-pyrazoles with acetylacetone and ethyl acetoacetate, yielding compounds with potential medicinal applications Elnagdi, M. H., Sallam, M., & Ilias, M. (1975). Similarly, Bellec and Lhommet (1995) explored chemical and electrochemical reduction methods to obtain tetrahydro compounds from pyrazolo[1,5-a]pyrimidines, indicating a pathway for modifying pyrimidine derivatives for varied applications Bellec, C., & Lhommet, G. (1995).
Functionalization and Biological Activity
Functional pyrazolo[1,5-a]pyrimidines have garnered attention due to their anticancer potential and enzymatic inhibitory activity, with various synthetic pathways developed for their preparation and functionalization. Arias-Gómez et al. (2021) provide an overview of the synthesis and functionalization of diverse pyrazolo[1,5-a]pyrimidines, highlighting their significance in drug design due to their structural diversity and potential biological activities Arias-Gómez, A., Godoy, A., & Portilla, J. (2021).
Novel Synthesis Methods
The sonochemical method for synthesizing pyrazolo[1,5-a]pyrimidines, as demonstrated by Buriol et al. (2013), represents an innovative approach that utilizes ultrasonic irradiation to facilitate the cyclocondensation reaction, offering advantages such as simplicity, mild conditions, and short reaction times Buriol, L., München, T. S., & et al. (2013).
properties
IUPAC Name |
3-iodo-2-methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10IN3/c1-5-6(8)7-9-3-2-4-11(7)10-5/h9H,2-4H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HUUOKELNDBTAKF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN2CCCNC2=C1I |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10IN3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.08 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-iodo-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.